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Compound of Interest

Compound Name: 3-(p-Tolyl)furan-2,5-dione

Cat. No.: B15053790

An in-depth technical guide on 3-(p-Tolyl)furan-2,5-dione, a compound of interest to
researchers, scientists, and drug development professionals. This document provides available
data on its chemical identity and structure, alongside information on closely related compounds
due to the limited specific data on the title compound.

Chemical Identity and Structure

The compound 3-(p-Tolyl)furan-2,5-dione, also known as 3-(p-tolyl)maleic anhydride, has the
chemical structure illustrated below.

Chemical Structure:

Ol

Click to download full resolution via product page
Caption: Chemical structure of a related compound, 3-Phenylfuran-2,5-dione.

A definitive CAS (Chemical Abstracts Service) registry number for 3-(p-Tolyl)furan-2,5-dione
could not be located in the available search results. However, information on structurally similar
compounds is available.

Related Compounds of Interest
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Due to the absence of specific data for 3-(p-Tolyl)furan-2,5-dione, this guide presents
information on two closely related compounds: the saturated analog, 3-(p-Tolyl)dihydrofuran-
2,5-dione, and the phenyl-substituted analog, 3-Phenylfuran-2,5-dione.

3-(p-Tolyl)dihydrofuran-2,5-dione

This compound is the saturated version of the title compound, meaning the furan ring does not
contain a double bond.

Data Presentation:

Property Value Citations
CAS Number 1225521-38-9 [1][2]
Molecular Formula C11H1003 [2]
Molecular Weight 190.19 g/mol [2]
o A versatile small molecule
Description [1]
scaffold
Purity Minimum 95% [1]

3-Phenylfuran-2,5-dione

This compound features a phenyl group instead of a p-tolyl group attached to the furan-2,5-
dione core.

Data Presentation:
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Property Value Citations
CAS Number 36122-35-7 [3]
Molecular Formula C10H6O3
Molecular Weight 174.15 g/mol

White to light brown powder or
Appearance

needles
Melting Point 120-122 °C

Experimental Protocols

Specific experimental protocols for the synthesis and reactions of 3-(p-Tolyl)furan-2,5-dione
are not readily available in the searched literature. However, a general synthetic approach for
aryl-substituted maleic anhydrides can be proposed.

Generalized Synthetic Workflow:

A plausible synthetic route to 3-aryl-furan-2,5-diones involves the condensation of an aryl-
substituted acetic acid with a dialkyl oxalate, followed by cyclization and dehydration of the
resulting intermediate.

Starting Materials:
p-Tolylacetic Acid
+ Diethyl Oxalate

Intermediate:
a-keto ester

Click to download full resolution via product page

Caption: A generalized synthetic pathway for 3-(p-Tolyl)furan-2,5-dione.

Signaling Pathways and Logical Relationships

As no specific biological or signaling pathway data for 3-(p-Tolyl)furan-2,5-dione was
identified, a logical relationship diagram illustrating the potential reactivity of the maleic
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anhydride moiety is presented. The electron-deficient double bond and the anhydride
functionality are key features for various chemical transformations.
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Caption: Logical diagram of the potential reactivity of 3-(p-Tolyl)furan-2,5-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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